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Compound of Interest

Compound Name: ARN19874

Cat. No.: B15576446

For research use only. Not for human or veterinary diagnostic or therapeutic use.

Researchers and laboratory personnel handling ARN19874 must observe rigorous safety
protocols and adhere to institutional and regulatory guidelines for the disposal of chemical
waste. While a specific Safety Data Sheet (SDS) for ARN19874 is not publicly available, the
manufacturer, Cayman Chemical, advises that the substance should be treated as hazardous.
[1][2][3][4] Standard procedures for the disposal of hazardous research chemicals should
therefore be strictly followed.

ARN19874 is a selective inhibitor of N-acyl phosphatidylethanolamine phospholipase D
(NAPE-PLD).[5] It is supplied as a crystalline solid and is soluble in dimethyl sulfoxide (DMSO).
[1][5] Due to the lack of comprehensive public hazard data, a cautious approach to its disposal
is essential to ensure the safety of personnel and the environment.

Summary of Key Information

The following table summarizes essential data for the safe handling and disposal of
ARN19874.
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Parameter Value Source

1,2,3,4-tetrahydro-2,4-dioxo-N-
Chemical Name [4-(4-pyridinyl)phenyl]-6- [1][5]

quinazolinesulfonamide

CAS Number 2190502-57-7 [1]I5]
Molecular Formula C19H14N4O4S [1][5]
Formulation Crystalline solid [1][5]
Solubility DMSO (~1 mg/ml) [1][5]
Storage -20°C [1]

Should be considered
Hazard Statement hazardous until further [11121[3114]
information is available.

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of
ARN19874 and associated waste. This protocol is based on general best practices for
hazardous laboratory waste management.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety glasses with side shields or
goggles, and chemical-resistant gloves (e.g., nitrile) when handling ARN19874 or its waste.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired solid ARN19874, along with any materials contaminated with
the solid (e.g., weighing paper, pipette tips, contaminated gloves), in a designated
hazardous waste container.
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o The container must be made of a compatible material, be in good condition, and have a
secure, tight-fitting lid.

Liquid Waste:

o Collect solutions of ARN19874 (e.g., in DMSO) in a separate, designated hazardous liquid
waste container.

o Do not mix this waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.

o Ensure the liquid waste container is stored in secondary containment to prevent spills.
Contaminated Sharps:

o Any sharps (e.g., needles, razor blades) contaminated with ARN19874 must be disposed
of in a designated, puncture-proof sharps container.

. Waste Container Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "ARN19874 (1,2,3,4-tetrahydro-2,4-dioxo-N-[4-(4-
pyridinyl)phenyl]-6-quinazolinesulfonamide)".

Indicate the approximate concentration and volume of the waste.
Include the date the waste was first added to the container.
. Storage of Waste:
Store hazardous waste containers in a designated, well-ventilated, and secure area.
Keep containers closed at all times, except when adding waste.
Segregate the waste from incompatible materials.

. Disposal Request:
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e Once a waste container is full or is no longer needed, contact your institution's EHS
department to arrange for a hazardous waste pickup.

e Do not dispose of ARN19874 down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the procedural steps for the
proper disposal of ARN19874.

Collection & Labeling

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ARN19874 waste.

No Signaling Pathway Data Available for Disposal Context

Disposal procedures for ARN19874 are based on its
chemical properties and hazard classification,
not its biological signaling pathway.

Click to download full resolution via product page
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Caption: Context for the absence of a signaling pathway diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal of ARN19874: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576446#arn19874-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15576446?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/24283.pdf
https://cdn.caymanchem.com/cdn/insert/37325.pdf
https://cdn.caymanchem.com/cdn/insert/39037.pdf
https://cdn.caymanchem.com/cdn/insert/30423.pdf
https://www.caymanchem.com/product/24283/arn19874
https://www.benchchem.com/product/b15576446#arn19874-proper-disposal-procedures
https://www.benchchem.com/product/b15576446#arn19874-proper-disposal-procedures
https://www.benchchem.com/product/b15576446#arn19874-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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